Cas no 1036389-09-9 (6-Amino-4-fluoroisoindolin-1-one)

• Product Name: 6-Amino-4-fluoroisoindolin-1-one
• CAS No: 1036389-09-9
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD13177800
• CID: 1040612
• PubChem ID: 59191753
• Update Time: 2025-04-20

6-Amino-4-fluoroisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-fluoroisoindolin-1-one
• 6-Amino-4-fluoro-2,3-dihydroisoindol-1-one
• 6-Amino-4-fluoro-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 6-aMino-4-fluoro-2,3-dihydro-
• DTXSID80731224
• SCHEMBL8169835
• 1036389-09-9
• AM86076
• AKOS016006095
• DB-350350
• F18706

• MDL： MFCD13177800
• Inchi： 1S/C8H7FN2O/c9-7-2-4(10)1-5-6(7)3-11-8(5)12/h1-2H,3,10H2,(H,11,12)
• InChI Key： HIRGFZNFRSWZPP-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(NCC=21)=O)N

Computed Properties

• Exact Mass: 166.05431
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 55.12